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Compound of Interest

Compound Name: 2-Nitropyrimidin-5-amine
CAS No.: 123770-64-9
Cat. No.: B568180
Get Quote
. J

Correcting the Isomer: A Guide to the Stable "Push-Pull"
Pyrimidine Scaffold
Executive Summary & Structural Distinction

In the context of heterocyclic chemistry and drug development, the nomenclature "2-
Nitropyrimidin-5-amine" refers to a specific arrangement of substituents on the pyrimidine
ring. However, strict chemical stability rules dictate that the isomer 2-Amino-5-nitropyrimidine
(CAS 3075-84-1) is the predominant, stable, and industrially relevant species.

This guide focuses on 2-Amino-5-nitropyrimidine, the standard intermediate for kinase
inhibitors and antifolates. It also provides a mechanistic critique of the theoretical "2-nitro-5-
amino" isomer to satisfy the structural inquiry.

The "Forbidden" Position: Why 2-Nitro-5-
aminopyrimidine is Rare

The pyrimidine ring is electron-deficient ($ \pi $-deficient). The 2, 4, and 6 positions are
naturally electrophilic.
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e 2-Amino-5-nitropyrimidine (Stable): The amino group at C2 acts as a strong Electron
Donating Group (EDG), pushing electron density into the ring (via resonance) and stabilizing
the nitrogen-rich core. The nitro group at C5 acts as an electron sink, creating a stable
"push-pull” electronic system.

o 2-Nitro-5-aminopyrimidine (Unstable/Reactive): Placing a nitro group (strong Electron
Withdrawing Group, EWG) at the already electron-deficient C2 position creates a "super-
electrophilic” center. This C2 carbon becomes highly susceptible to nucleophilic attack (even
by water or the molecule's own amine), leading to rapid displacement of the nitro group or
ring degradation.

Physicochemical Properties (2-Amino-5-
nitropyrimidine)

The following data characterizes the stable isomer used in pharmaceutical manufacturing.

Property Value | Description Context

IUPAC Name 5-Nitro-2-pyrimidinamine Standard nomenclature
CAS Number 3075-84-1 Primary identifier
Molecular Formula High nitrogen content
Molecular Weight 140.10 g/mol Fragment-like scaffold

Yellow to greenish-yellow ) ) )
Appearance , Typical of nitro-aromatics
crystalline powder

Indicates strong intermolecular

Melting Point 207-209 °C )

H-bonding

) ) Weakly basic due to nitro

pKa (Calculated) ~2.5 (protonation at ring N) o

deactivation

N DMSO, DMF (High); Water Polar aprotic solvents
Solubility
(Low); Ethanol (Moderate) preferred

Synthetic Methodology
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The synthesis of 2-Amino-5-nitropyrimidine is a classic example of Electrophilic Aromatic
Substitution (EAS) on a deactivated heteroaromatic ring.

Protocol: Nitration of 2-Aminopyrimidine

Principle: The amino group at C2 activates the C5 position (para-like orientation) sufficiently to
allow nitration, despite the ring's inherent electron deficiency.

Step-by-Step Workflow:

Reagents: 2-Aminopyrimidine (Start Material), Sulfuric Acid (

, solvent/catalyst), Fuming Nitric Acid (

, hitrating agent).
e Dissolution: Dissolve 2-aminopyrimidine in concentrated

at 0-5 °C. Control: Maintain low temp to prevent exotherms.
 Nitration: Add fuming

dropwise. The temperature must not exceed 10 °C during addition.

e Reaction: Allow to warm to ambient temperature (20-25 °C) and stir for 2—4 hours.

e Quench: Pour the reaction mixture over crushed ice. The product precipitates as a yellow
solid.

e Purification: Neutralize with

to pH ~6-7, filter, wash with cold water, and recrystallize from ethanol.

Visualization: Synthesis & Reduction Pathway

The following diagram illustrates the synthesis of the nitro-compound and its subsequent
reduction to the di-amine (a key drug precursor).
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Caption: Synthetic route from 2-aminopyrimidine to 2,5-diaminopyrimidine via the stable nitro
intermediate.

Reactivity Profile & Applications

The chemical behavior of 2-Amino-5-nitropyrimidine is defined by the competition between the
electron-withdrawing nitro group and the electron-donating amino group.

A. Reduction (The Primary Application)

The most critical reaction is the reduction of the nitro group to an amine, yielding 2,5-
diaminopyrimidine.

» Method: Catalytic hydrogenation (
, Pd/C) or chemical reduction (Fe/HCI,

)

 Utility: The resulting diamine is a "privileged scaffold" in medicinal chemistry, serving as the
core for CDK (Cyclin-dependent kinase) and JAK (Janus kinase) inhibitors. The C2 and C5
amines provide orthogonal handles for derivatization.
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B. Nucleophilic Displacement (Activation Required)

The 2-amino group is generally unreactive toward displacement due to resonance stabilization.
However, it can be converted to a better leaving group via diazotization (Sandmeyer-type
chemistry), though this is unstable on pyrimidines.

 Alternative: To functionalize C2, chemists often start with 2-chloro-5-nitropyrimidine
(synthesized separately) and perform

with various amines.

C. Ring Electrophilicity

The presence of the nitro group makes the C4/C6 positions slightly more susceptible to
nucleophilic attack compared to the non-nitrated parent, but the C2-amino group mitigates this.

Drug Development Context

2-Amino-5-nitropyrimidine derivatives are ubiquitous in oncology research.

Mechanism of Action (Scaffold Level)

In kinase inhibitors, the pyrimidine ring often acts as the "hinge binder."

e Hinge Region Binding: The pyrimidine nitrogens (N1 or N3) and the exocyclic amine (at C2)
form hydrogen bonds with the ATP-binding pocket of the kinase.

o Vector Extension: The substituent at C5 (derived from the nitro group) projects into the
solvent-exposed region or the hydrophobic back-pocket, determining selectivity.

Visualization: Electronic "Push-Pull" Map

This diagram details the electronic distribution that dictates the molecule's reactivity and
binding properties.
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Caption: Electronic push-pull system: C2-Amino donation counteracts C5-Nitro withdrawal,
ensuring stability.

Safety & Handling (SDS Summary)
While stable, 2-Amino-5-nitropyrimidine requires standard chemical hygiene.
» Hazard Classification: Irritant (Skin/Eye/Respiratory).
 Signal Word: Warning.
e P-Statements:
o P261: Avoid breathing dust/fume.

o P280: Wear protective gloves/eye protection.
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Stability: Stable under normal temperatures. Incompatible with strong oxidizing agents and
strong acids.

Decomposition: Emits toxic fumes of carbon oxides and nitrogen oxides (

) under fire conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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